2-Chloro-2-cyclohexylcyclohexanone

• CAS No.: 83303-40-6
• Molecular Formula: C12H19ClO
• Molecular Weight: 214.73 g/mol
• IUPAC Name: 2-chloro-2-cyclohexylcyclohexan-1-one
• InChI: InChI=1S/C12H19ClO/c13-12(9-5-4-8-11(12)14)10-6-2-1-3-7-10/h10H,1-9H2
• InChI Key: IBJCMJRJHLICSN-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C2(CCCCC2=O)Cl

Description

2-Chloro-2-cyclohexylcyclohexanone is a bicyclic ketone derivative featuring a cyclohexanone core substituted with a chlorine atom and a cyclohexyl group at the 2-position. This compound’s structure combines steric bulk from the cyclohexyl moiety and electronic effects from the chlorine atom, making it a versatile intermediate in organic synthesis and pharmaceutical research.

Comparison with Similar Compounds

Comparison with Similar Cyclohexanone Derivatives

Structural and Functional Group Variations

Key structural analogs include:

2-Chlorocyclohexanone (CAS 822-87-7): A simpler derivative with a single chlorine substituent at the 2-position.

(S)-2-Amino-2-(2-chlorophenyl)cyclohexanone: Features an amino group and a 2-chlorophenyl substituent, highlighting stereochemical and aromatic influences .

2-(2-Chlorophenyl)-2-Nitrocyclohexanone (CAS 2079878-75-2): Incorporates a nitro group and chlorophenyl substituent, emphasizing electron-withdrawing effects .

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituents	Key Functional Groups
2-Chloro-2-cyclohexylcyclohexanone	C₁₃H₁₉ClO	Cl, cyclohexyl	Ketone
2-Chlorocyclohexanone	C₆H₉ClO	Cl	Ketone
(S)-2-Amino-2-(2-chlorophenyl)cyclohexanone	C₁₃H₁₅ClNO	Cl, NH₂, 2-chlorophenyl	Ketone, Amine, Aromatic
2-(2-Chlorophenyl)-2-Nitrocyclohexanone	C₁₂H₁₁ClNO₃	Cl, NO₂, 2-chlorophenyl	Ketone, Nitro, Aromatic

Physicochemical Properties

The cyclohexyl group in this compound increases molecular weight (estimated ~226.74 g/mol) and steric bulk compared to 2-chlorocyclohexanone (132.59 g/mol) . This bulk likely reduces solubility in polar solvents, as seen in analogs like 2-chlorocyclohexanone, which is water-insoluble and stored at 2–8°C . In contrast, hydrochloride salts (e.g., 2-amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone hydrochloride) exhibit improved aqueous solubility due to ionic character .

Table 2: Physical Properties

Compound Name	Molecular Weight (g/mol)	Solubility	Storage Conditions
This compound	226.74*	Low (non-polar solvents)	Not reported
2-Chlorocyclohexanone	132.59	Insoluble in water	2–8°C
2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone HCl	296.17	Water-soluble	-20°C

*Estimated based on molecular formula.